Cas no 2094488-45-4 (5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride)

• Product Name: 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride
• CAS No: 2094488-45-4
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 4637378
• Update Time: 2025-06-11

5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-11-7(3-4-10-11)8(12-2)5-9-6-8;/h3-4,9H,5-6H2,1-2H3;1H
• InChI Key： CSCXCFUHPGSQFT-UHFFFAOYSA-N
• SMILES： O(C1(C2=CC=NN2C)CNC1)C.Cl

Additional information on 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride

Introduction to 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride (CAS No. 2094488-45-4)

5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2094488-45-4, represents a novel heterocyclic structure that combines a pyrazole core with an azetidine moiety, both of which are well-documented for their pharmacological potential. The presence of a methyl group and a 3-methoxy substituent further enhances its chemical diversity, making it a promising candidate for further exploration in drug discovery.

The molecular framework of 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride exhibits unique electronic and steric properties that are influenced by the interplay between the pyrazole and azetidine rings. These structural features have been the subject of extensive computational studies, which suggest that the compound may exhibit favorable interactions with biological targets. Specifically, the 3-methoxyazetidin-3-yl group is particularly intriguing, as it introduces a hydrophobic pocket that could potentially bind to specific amino acid residues in protein targets, thereby modulating their activity.

In recent years, there has been a growing interest in developing small molecules that can modulate the activity of enzymes and receptors involved in inflammatory and immune responses. The pyrazole scaffold is known for its ability to interact with various biological systems, and modifications such as the methyl group and 3-methoxy substituent can fine-tune its pharmacological profile. Preliminary studies have indicated that derivatives of this class may have potential applications in treating conditions such as autoimmune disorders and chronic inflammation.

The dihydrochloride salt form of 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for drug development, as poor solubility can significantly hinder the bioavailability and therapeutic efficacy of a compound. The enhanced solubility also facilitates its use in preclinical studies, where precise dosing and administration are critical.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of the pyrazole and azetidine moieties provides a rich chemical space for structure-based drug design. Computational modeling techniques have been employed to predict how this compound might interact with various biological targets, including kinases and other enzymes implicated in cancer pathways. These virtual screening approaches have identified several promising binding sites that warrant further experimental validation.

Experimental investigations have begun to explore the pharmacological properties of 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride. In vitro assays have shown that this compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as an inhibitor or modulator. Additionally, cell-based assays have provided insights into its effects on cellular proliferation and differentiation, which are key processes in many diseases.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Multi-step synthetic routes have been developed to construct the pyrazole and azetidine moieties efficiently while maintaining high purity. Advances in synthetic methodologies have enabled chemists to produce this compound on a scalable basis, which is essential for both research and commercial applications.

Future research directions include optimizing the synthesis of 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride to improve yield and reduce costs. Additionally, more comprehensive biological evaluations are needed to fully understand its pharmacological profile. Preclinical studies will be crucial in determining whether this compound has therapeutic potential in vivo, including its efficacy, safety profile, and pharmacokinetic properties.

The integration of computational chemistry with experimental biology has accelerated the discovery process for many drug candidates like 5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride. By leveraging high-throughput screening technologies and machine learning algorithms, researchers can rapidly identify promising compounds from large libraries. This approach has already led to several breakthroughs in drug discovery, and it holds great promise for uncovering new therapeutic agents.

In conclusion,5-(3-methoxyazetidin-3-yl)-1-methyl-1H-pyrazole dihydrochloride represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further development, and ongoing research efforts are expected to yield valuable insights into its pharmacological properties. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.